Cas no 336103-00-5 ((1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid)

• Product Name: (1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid
• CAS No: 336103-00-5
• MF: C₈H₁₃NO₃
• MW: 171.19
• MDL: MFCD20638536
• CID: 5165634
• Update Time: 2026-03-04

(1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-(aminocarbonyl)-, (1S,2R)-
• (1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid

• MDL： MFCD20638536
• Inchi： 1S/C8H13NO3/c9-7(10)5-3-1-2-4-6(5)8(11)12/h5-6H,1-4H2,(H2,9,10)(H,11,12)/t5-,6+/m1/s1
• InChI Key： LNNRRNLGMOUZCT-RITPCOANSA-N
• SMILES： [C@H]1(C(O)=O)CCCC[C@H]1C(N)=O

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 427.6±34.0 °C(Predicted)
• pka: 4.58±0.44(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid

Introduction to (1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic Acid (CAS No. 336103-00-5)

(1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid, with the CAS number 336103-00-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of cyclic carboxylic acids and features a unique stereochemical configuration, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The precise stereochemistry of this compound, indicated by the (1S, 2R) nomenclature, underscores its importance in developing enantiomerically pure pharmaceuticals.

The structural framework of (1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid consists of a cyclohexane ring substituted with a carboxylic acid group at the 1-position and a carbamoyl group at the 2-position. This arrangement not only imparts specific chemical reactivity but also influences its biological interactions. The stereochemical purity of this compound is crucial, as even minor deviations can lead to significant differences in pharmacological properties. In recent years, advancements in chiral synthesis techniques have enabled the efficient production of enantiomerically pure forms of such compounds, which is essential for drug development.

One of the most compelling aspects of (1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid is its utility as a building block in the synthesis of more complex molecules. Its structural features make it an ideal candidate for further functionalization, allowing chemists to create a wide array of derivatives with tailored properties. For instance, researchers have explored its use in developing novel inhibitors targeting various enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate disease-related processes.

Recent studies have highlighted the potential of (1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid in the development of therapeutic agents for neurological disorders. The cyclohexane ring's ability to interact with biological targets in a specific manner has been leveraged to design molecules that can cross the blood-brain barrier more effectively. Additionally, the presence of both carboxylic and carbamoyl groups provides multiple sites for chemical modification, enabling the creation of prodrugs or conjugates that enhance drug delivery and bioavailability.

The synthesis of (1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. One common approach involves the use of enantioselective hydrogenation or asymmetric epoxidation strategies to establish the desired stereochemistry. These methods often employ chiral catalysts or auxiliaries that facilitate high yields and enantiomeric excesses. The optimization of these synthetic routes is critical for producing sufficient quantities of the compound for both research and commercial purposes.

In addition to its pharmaceutical applications, (1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid has found utility in materials science and chemical biology. Its unique structural features make it a valuable tool for studying enzyme-substrate interactions and for designing molecular probes that can visualize biological processes at the molecular level. Researchers have utilized this compound to develop novel ligands for metal ions, which has implications for catalysis and sensing technologies.

The growing interest in green chemistry has also influenced the synthesis of (1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. These approaches often involve catalytic methods that improve efficiency while maintaining high selectivity. Such innovations are essential for ensuring that the production of this compound aligns with global sustainability goals.

The future prospects for (1S, 2R)-2-Carbamoyl-cyclohexanecarboxylic acid are promising, with ongoing research exploring new applications and synthetic methodologies. As our understanding of biological systems continues to expand, so too will the demand for specialized compounds like this one. Whether used as an intermediate in drug development or as a tool in fundamental research, its versatility makes it a cornerstone of modern chemical biology.